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Compound Name: Perylene Red

Cat. No.: B1679657 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core chemical and physical

properties of Perylene Red, a class of high-performance organic pigments and dyes. Given the

use of the term "Perylene Red" to describe several distinct chemical compounds, this

document will focus on the most prominently referenced compounds in scientific and industrial

literature: N,N'-bis(2,6-diisopropylphenyl)-1,6,7,12-tetraphenoxyperylene-3,4:9,10-

tetracarboxylic acid bisimide, along with the commercially significant pigments Pigment Red

179 (P.R. 179), Pigment Red 149 (P.R. 149), and Pigment Red 178 (P.R. 178).

These compounds, all derivatives of perylene, exhibit exceptional thermal and photochemical

stability, strong absorption in the visible spectrum, and high fluorescence quantum yields,

making them valuable materials in a range of applications from industrial coatings to advanced

biomedical research.[1][2][3] Their unique optoelectronic properties are of particular interest to

researchers in materials science and drug development, where perylene diimide (PDI)

derivatives are being explored as fluorescent probes for cellular imaging and as agents in

photodynamic therapy.[4][5]

Core Chemical and Physical Data
The fundamental properties of these distinct "Perylene Red" compounds are summarized in

the tables below for clear comparison.
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Table 1: Chemical Identification of Perylene Red
Compounds

Compound

Name
CAS Number

Molecular

Formula

Molecular

Weight ( g/mol )
Synonyms

N,N'-bis(2,6-

diisopropylphenyl

)-1,6,7,12-

tetraphenoxypery

lene-3,4:9,10-

tetracarboxylic

acid bisimide

123174-58-3 C₇₂H₅₈N₂O₈ 1079.26[6]

Perylene Red,

Lumogen Red

300, ROT 300[3]

[7]

Pigment Red 179 5521-31-3 C₂₆H₁₄N₂O₄ 418.40[8]

Perylene

Maroon, C.I.

71130[8][9]

Pigment Red 149 4948-15-6 C₄₀H₂₆N₂O₄ 598.65[10]

Perylene Red,

Permanent Red

B, C.I. 71137[2]

[10]

Pigment Red 178 3049-71-6 C₄₈H₂₆N₆O₄ 750.76[11]

Perylene Red,

C.I. 71155[11]

[12]

Table 2: Physical Properties of Perylene Red
Compounds

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b1679657?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra01576b
https://www.researchgate.net/publication/393297423_The_Role_of_Perylene_Diimide_Dyes_as_Cellular_Imaging_Agents_and_for_Enhancing_Phototherapy_Outcomes
https://www.tcichemicals.com/HK/en/p/B4394
https://en.wikipedia.org/wiki/Pigment_Red_149
https://en.wikipedia.org/wiki/Pigment_Red_149
https://pmc.ncbi.nlm.nih.gov/articles/PMC6893955/
https://patents.google.com/patent/US20100063288A1/en
https://pubs.rsc.org/en/content/articlehtml/2022/qo/d1qo01723c
https://patents.google.com/patent/US20100063288A1/en
https://www.researchgate.net/publication/289455465_Synthesis_of_high-hiding_C_I_pigment_red_179
https://www.researchgate.net/publication/289455465_Synthesis_of_high-hiding_C_I_pigment_red_179
https://pmc.ncbi.nlm.nih.gov/articles/PMC4661122/
https://www.benchchem.com/product/b1679657?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property

N,N'-bis(2,6-

diisopropylphen

yl)-1,6,7,12-

tetraphenoxy-

perylene

bisimide

Pigment Red

179

Pigment Red

149

Pigment Red

178

Appearance

Reddish-brown

crystalline

powder[13]

Maroon to red

powder[14]
Red powder[15] Red powder[16]

Melting Point

(°C)

>300

(decomposes)

[10]

- >450[17] -

Density (g/cm³) 1.294 - 1.3[7][13] 1.4 - 1.7[14]
1.39 - 1.40[15]

[17]
1.31 - 1.34[18]

Solubility

Soluble in

DMSO,

Chloroform[10]

Insoluble in

water and

common organic

solvents[9]

Insoluble in

water[2]

Insoluble in

water and

general organic

solvents[12][16]

Heat Resistance

(°C)

High thermal

stability[13]
200 - 280[4][14] 300[17] -

Table 3: Optical Properties of Perylene Red Compounds
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Property

N,N'-bis(2,6-

diisopropylphen

yl)-1,6,7,12-

tetraphenoxy-

perylene

bisimide

Pigment Red

179

Pigment Red

149

Pigment Red

178

Color Red
Yellowish-red to

Maroon[1][14]
Yellowish-red[15] Red

Transparency -
Semi-

transparent[19]

Highly

transparent[15]
Semi-opaque[12]

Fluorescence

Emission Max

(λem)

~612 nm[10]

Weak

fluorescence in

solid state[20]

- -

Fluorescence

Quantum Yield

(ΦF)

~50% (in silicone

matrix)[10], 0.96

(in chloroform)

[21]

- - -

Light Fastness

(1-8 scale)
- 7-8[1][14] 7-8[17] 7-8[4]

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of perylene pigments are

often proprietary. However, based on the available scientific literature, representative

procedures are outlined below.

Synthesis of Perylene Pigments: A Generalized Protocol
The synthesis of perylene diimide pigments generally involves the condensation of perylene-

3,4,9,10-tetracarboxylic dianhydride (PTCDA) with a primary amine.

Materials:

Perylene-3,4,9,10-tetracarboxylic dianhydride (PTCDA)
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Appropriate primary amine (e.g., methylamine for P.R. 179, 3,5-dimethylaniline for P.R. 149)

[8][10]

High-boiling solvent (e.g., imidazole, N-methyl-2-pyrrolidone (NMP), or quinoline)[3]

Catalyst (optional, e.g., zinc acetate)[3]

Glacial acetic acid[22]

Deionized water

Hydrochloric acid (HCl)

Procedure:

Reaction Setup: In a reaction vessel equipped with a condenser and a mechanical stirrer,

dissolve PTCDA in the chosen high-boiling solvent.

Addition of Amine: Add the primary amine to the reaction mixture. The molar ratio of amine to

PTCDA is typically greater than 2:1.

Catalysis (Optional): If a catalyst such as zinc acetate is used, add it to the mixture.

Reaction: Heat the mixture to a high temperature (typically 120-200°C) and maintain it for

several hours with constant stirring.[3][22] The progress of the reaction can be monitored by

thin-layer chromatography.

Precipitation and Filtration: After the reaction is complete, cool the mixture to room

temperature. The crude pigment will precipitate out of the solution. Collect the solid product

by filtration.

Washing: Wash the filter cake sequentially with hot water, dilute HCl, and then again with hot

water until the filtrate is neutral.[14] This removes unreacted starting materials and the

solvent.

Drying: Dry the purified pigment in a vacuum oven at an elevated temperature.

Characterization Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://en.wikipedia.org/wiki/Pigment_Red_149
https://patents.google.com/patent/US20100063288A1/en
https://www.researchgate.net/publication/393297423_The_Role_of_Perylene_Diimide_Dyes_as_Cellular_Imaging_Agents_and_for_Enhancing_Phototherapy_Outcomes
https://www.researchgate.net/publication/393297423_The_Role_of_Perylene_Diimide_Dyes_as_Cellular_Imaging_Agents_and_for_Enhancing_Phototherapy_Outcomes
https://www.researchgate.net/figure/R-spectra-of-1-perylene-3-4-9-10-tetracarboxylic-acid-dianhydride-and-2-compound-I_fig3_225358212
https://www.researchgate.net/publication/393297423_The_Role_of_Perylene_Diimide_Dyes_as_Cellular_Imaging_Agents_and_for_Enhancing_Phototherapy_Outcomes
https://www.researchgate.net/figure/R-spectra-of-1-perylene-3-4-9-10-tetracarboxylic-acid-dianhydride-and-2-compound-I_fig3_225358212
https://www.chemicalbook.com/synthesis/pigment-red-149.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


UV-Visible (UV-Vis) and Fluorescence Spectroscopy:

Sample Preparation: Prepare dilute solutions of the Perylene Red compound in a suitable

solvent (e.g., chloroform, THF) in a quartz cuvette. The concentration should be adjusted to

have an absorbance value below 0.1 at the excitation wavelength for fluorescence

measurements to avoid inner filter effects.[12]

UV-Vis Spectroscopy: Record the absorption spectrum over a wavelength range of

approximately 300-800 nm using a dual-beam UV-Vis spectrophotometer.[12]

Fluorescence Spectroscopy: Using a spectrofluorometer, excite the sample at a wavelength

corresponding to a major absorption peak. Record the emission spectrum over a wavelength

range starting from the excitation wavelength to the near-infrared region.[20]

High-Performance Liquid Chromatography (HPLC):

Sample Preparation: Dissolve a small amount of the Perylene Red sample in a suitable

solvent compatible with the mobile phase (e.g., THF, chloroform). Filter the solution through

a 0.2 µm syringe filter.

Instrumentation: Use a reverse-phase C18 column with a UV-Vis or diode-array detector.

Mobile Phase: A gradient of organic solvent (e.g., acetonitrile or methanol) and water is

typically used.

Analysis: Inject the sample and monitor the elution profile at a wavelength corresponding to

the maximum absorption of the Perylene Red compound.

Visualizations
Chemical Structures of Perylene Red Compounds
The fundamental structures of the discussed Perylene Red compounds are depicted below.
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Chemical Structures of Perylene Red Compounds

N,N'-bis(2,6-diisopropylphenyl)-1,6,7,12-
tetraphenoxyperylene-3,4:9,10-tetracarboxylic acid bisimide Pigment Red 179 (P.R. 179) Pigment Red 149 (P.R. 149) Pigment Red 178 (P.R. 178)

img1 img2 img3 img4

Click to download full resolution via product page

Caption: Chemical structures of key Perylene Red compounds.

Generalized Synthesis Workflow
The general synthetic route to Perylene Red pigments is illustrated in the following workflow

diagram.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1679657?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679657?utm_src=pdf-body
https://www.benchchem.com/product/b1679657?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generalized Synthesis Workflow for Perylene Red

Perylene-3,4,9,10-
tetracarboxylic dianhydride (PTCDA)

Condensation Reaction
(120-200°C, several hours)

Primary Amine High-Boiling Solvent
(e.g., Imidazole, NMP)

Crude Perylene Red
(Precipitate)

Filtration

Washing
(Water, HCl)

Drying
(Vacuum Oven)

Purified Perylene Red Pigment

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of Perylene Red pigments.

Cellular Imaging Workflow with Perylene Diimide Probes
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Perylene diimide derivatives are increasingly utilized as fluorescent probes in cellular imaging.

A typical experimental workflow is outlined below.

Cellular Imaging Workflow using PDI Probes

Cell Seeding and Culture

Incubation with
PDI Fluorescent Probe

Washing to Remove
Unbound Probe

Fluorescence Microscopy
(e.g., Confocal)

Image and Data Analysis

Click to download full resolution via product page

Caption: A typical workflow for cellular imaging using Perylene Diimide probes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Chemical and
Physical Properties of Perylene Red]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679657#perylene-red-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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